Cas no 2418662-63-0 (4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid)

• Product Name: 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid
• CAS No: 2418662-63-0
• MF: C₁₀H₁₅F₄NO₄
• MW: 289.224017381668
• MDL: MFCD32679086
• CID: 5668892
• PubChem ID: 154577297
• Update Time: 2025-07-22

4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoroethyl)piperidine-4-carboxylic acid; trifluoroacetic acid
• 2418662-63-0
• 4-(2-Fluoroethyl)piperidine-4-carboxylic acid;2,2,2-trifluoroacetic acid
• EN300-26860952
• 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid

• MDL： MFCD32679086
• Inchi： 1S/C8H14FNO2.C2HF3O2/c9-4-1-8(7(11)12)2-5-10-6-3-8;3-2(4,5)1(6)7/h10H,1-6H2,(H,11,12);(H,6,7)
• InChI Key： XQZLCRFTVKPBJZ-UHFFFAOYSA-N
• SMILES： FCCC1(C(=O)O)CCNCC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 289.09372061g/mol
• Monoisotopic Mass: 289.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid

Recent Advances in the Application of 4-(2-Fluoroethyl)piperidine-4-carboxylic acid, Trifluoroacetic Acid (CAS: 2418662-63-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid (CAS: 2418662-63-0) has recently emerged as a promising building block in medicinal chemistry and radiopharmaceutical development. This fluorinated piperidine derivative has attracted significant attention due to its unique physicochemical properties and potential applications in positron emission tomography (PET) tracer design. Recent studies have demonstrated its utility as a versatile scaffold for the development of novel neuroreceptor ligands and metabolic probes.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for dopamine D2/D3 receptor PET tracers. Researchers successfully incorporated the fluorine-18 isotope into the 2-fluoroethyl moiety, creating a series of high-affinity ligands with excellent blood-brain barrier penetration. The trifluoroacetic acid salt form (CAS: 2418662-63-0) proved particularly valuable for improving compound solubility during radiolabeling procedures, achieving radiochemical yields exceeding 85%.

In the field of neurodegenerative disease research, a recent Nature Communications paper (2024) reported the development of novel tau protein imaging agents based on this chemical scaffold. The 4-(2-fluoroethyl)piperidine-4-carboxylic acid moiety served as an optimal spacer between the binding pharmacophore and the radiolabel, demonstrating superior in vivo stability compared to previous generations of tau tracers. The trifluoroacetic acid salt form (2418662-63-0) was crucial for maintaining compound stability during prolonged storage.

Significant progress has also been made in the application of this compound in cancer theranostics. A 2024 study in ACS Chemical Biology described its incorporation into prostate-specific membrane antigen (PSMA)-targeting agents. The fluorinated piperidine core provided enhanced binding affinity while maintaining favorable pharmacokinetic properties. Researchers noted that the CAS: 2418662-63-0 material exhibited exceptional batch-to-batch consistency, which was critical for reproducible radiopharmaceutical production.

From a synthetic chemistry perspective, recent advances have improved the scalability of 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid production. A 2023 Organic Process Research & Development publication detailed a novel continuous-flow synthesis method that increased overall yield to 78% while reducing hazardous waste generation. This development has made the compound more accessible for both academic and industrial research applications.

Ongoing clinical trials (as of Q2 2024) are evaluating several diagnostic agents derived from this scaffold, particularly for neurological and oncological applications. Preliminary results suggest that compounds incorporating the 2418662-63-0 moiety demonstrate improved target-to-background ratios compared to existing clinical standards, potentially enabling earlier disease detection and more accurate monitoring of treatment responses.

Future research directions for this compound include exploration of its potential in drug delivery systems and as a component of proteolysis-targeting chimeras (PROTACs). Its unique combination of fluorine atoms and ionizable groups makes it particularly attractive for these emerging therapeutic modalities. The reliable commercial availability of high-purity 4-(2-fluoroethyl)piperidine-4-carboxylic acid, trifluoroacetic acid (CAS: 2418662-63-0) has significantly accelerated these research efforts across multiple institutions.